Cas no 113458-69-8 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-ethoxy-2,4,4a,8-tetrahydro-6,8-dimethyl-)

• Product Name: Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-ethoxy-2,4,4a,8-tetrahydro-6,8-dimethyl-
• CAS No: 113458-69-8
• Molecular Formula: C₉H₁₃N₅O₄
• Molecular Weight: 255.23062
• CID: 152421
• PubChem ID: 3087153

Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-ethoxy-2,4,4a,8-tetrahydro-6,8-dimethyl- Properties

Names and Identifiers

• Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-ethoxy-2,4,4a,8-tetrahydro-6,8-dimethyl-
• 4a-ethoxy-6,8-dimethyl-2,4-dihydropyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
• BRN 5602003
• Pyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione, 2,4,4a,8-tetrahydro-6,8-dimethyl-4a-ethoxy-
• 2,3,4,4a,5,6,7,8-Octahydro-4a-ethoxy-6,8-dimethylpyrimido(5,4-e)(1,2,4)triazine-3,5,7-trione
• 2,4,4a,8-Tetrahydro-6,8-dimethyl-4a-ethoxypyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione
• 4a-Ethoxy-3-hydroxy-6,8-dimethyl-2,8-dihydropyrimido[5,4-e][1,2,4]triazine-5,7(4aH,6H)-dione
• DTXSID90921073
• 113458-69-8

• InChIKey： XZIGFXBWLGVKAK-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H13N5O4/c1-4-18-9-5(11-12-7(16)10-9)13(2)8(17)14(3)6(9)15/h4H2,1-3H3,(H2,10,12,16)
• SMILES： CCOC12C(=O)N(C)C(=O)N(C)C1=NNC(N2)=O

Computed Properties

• Exact Mass: 255.09689
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 255.09675391g/mol
• Heavy Atom Count: 18
• Complexity: 462
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 103.34